Cas no 6411-32-1 (1-[4-amino-2-(methylamino)-1,3-thiazol-5-yl]ethanone)
6411-32-1 structure
Product Name:1-[4-amino-2-(methylamino)-1,3-thiazol-5-yl]ethanone
CAS No:6411-32-1
MF:C6H9N3OS
MW:171.220159292221
CID:1670126
PubChem ID:1502231
Update Time:2025-04-21
1-[4-amino-2-(methylamino)-1,3-thiazol-5-yl]ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-[4-amino-2-(methylamino)-1,3-thiazol-5-yl]ethanone
- ethanone, 1-[4-amino-2-(methylamino)-5-thiazolyl]-
- 674807-17-1
- STK774813
- DB-276277
- 1-[4-AMINO-2-(METHYLAMINO)-1,3-THIAZOL-5-YL]ETHAN-1-ONE
- 6411-32-1
- Ethanone, 1-(4-amino-2-methylaminothiazol-5-yl)-
- AKOS001728278
- DTXSID70363619
- WDQJDELBIRGYBK-UHFFFAOYSA-N
-
- Inchi: 1S/C6H9N3OS/c1-3(10)4-5(7)9-6(8-2)11-4/h7H2,1-2H3,(H,8,9)
- InChI Key: WDQJDELBIRGYBK-UHFFFAOYSA-N
- SMILES: S1C(NC)=NC(=C1C(C)=O)N
Computed Properties
- Exact Mass: 171.04677
- Monoisotopic Mass: 171.04663309g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 96.2Ų
Experimental Properties
- PSA: 68.01
1-[4-amino-2-(methylamino)-1,3-thiazol-5-yl]ethanone Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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